![molecular formula C5H3BrN4O B1384379 8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one CAS No. 1370008-37-9](/img/structure/B1384379.png)
8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
Overview
Description
“8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one” is a chemical compound with the molecular formula C5H3BrN4O . It is used for research purposes .
Synthesis Analysis
The synthesis of this compound has been reported in a study that used a microwave-assisted sequential one-pot approach . The reaction mixture was concentrated to dryness and purified via silica chromatography using a gradient of MeOH (up to 5%) in dichloromethane .Molecular Structure Analysis
The molecular structure of “8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one” consists of a pyrazolo[1,5-a][1,3,5]triazine core substituted at the 8-position with a bromine atom . The molecular weight of the compound is 215.008 Da .Chemical Reactions Analysis
The compound has been involved in a microwave-assisted sequential one-pot synthesis of an array of 14 pyrazolo[1,5-a][1,3,5]triazines . The reaction was efficient under dielectric microwave heating .Physical And Chemical Properties Analysis
The compound has a molecular weight of 215.01 g/mol . Other physical and chemical properties such as density, melting point, and boiling point are not explicitly mentioned in the available literature.Scientific Research Applications
Antimetabolite in Purine Biochemical Reactions
Pyrazolo[1,5-a]pyrimidines, which are analogues of this compound, have been found to have beneficial properties as antimetabolites in purine biochemical reactions . This suggests that “8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one” could potentially be used in similar applications.
Antitrypanosomal Activity
The same class of compounds has attracted pharmaceutical interest due to their antitrypanosomal activity . This indicates a potential use of “8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one” in the development of drugs for treating diseases caused by trypanosomes, such as African sleeping sickness.
Inhibitory Effect on Certain Biological Processes
Some novel compounds similar to “8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one” have shown good inhibitory effect with IC50 values ranging from 0.057 ± 0.003–3.646 ± 0.203 μM . This suggests that “8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one” could potentially be used in research related to these biological processes.
Synthesis of Fused Pyrazolo Compounds
“8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one” could potentially be used in the synthesis of fused pyrazolo compounds . These compounds have various applications in medicinal chemistry and drug discovery.
Chemical Building Block
As a specific chemical structure, “8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one” can serve as a building block in the synthesis of more complex chemical structures . This makes it a valuable tool in various areas of chemical research.
Drug Discovery and Development
Given its potential applications in inhibiting certain biological processes and its role as a building block in chemical synthesis, “8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one” could be used in drug discovery and development .
Safety and Hazards
properties
IUPAC Name |
8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrN4O/c6-3-1-9-10-4(3)7-2-8-5(10)11/h1-2H,(H,7,8,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTPAGDAWKRYTPJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NN2C(=C1Br)N=CNC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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